Uncargenin C

• Molecular Formula: C30H48O5
• Molecular Weight: 488.7 g/mol
• InChI: InChI=1S/C30H48O5/c1-25(2)11-13-30(24(34)35)14-12-28(5)18(19(30)15-25)7-8-21-26(3)10-9-22(33)27(4,17-31)23(26)20(32)16-29(21,28)6/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26+,27+,28+,29+,30-/m0/s1
• InChIKey: XRRLUGUSXUFEDF-NJMQRACMSA-N

Uncargenin C: Specifications & Characterization

Uncargenin C (CAS 152243-70-4, PubChem CID 57397367) is a pentacyclic triterpenoid of the oleanane class, characterized by a C30H48O5 molecular formula (MW 488.7 g/mol) and a five-ring core with hydroxyl groups at positions C-3, C-6, and C-23, plus a carboxylic acid at C-28 . The compound occurs naturally in Uncaria rhynchophylla and Cryptolepis buchananii and is classified under ChEBI:69369 [1]. Its high oxidation state distinguishes it from common triterpenoids like oleanolic acid, and it serves as a glycoside precursor in several bioactive derivatives [2].

Polyhydroxylated oleanane scaffold for C–H oxidation methodology

High-purity analytical reference for triterpenoid quantification

Aglycone core for glycoside library synthesis and SAR studies

• [1] PubChem. Compound Summary for CID 57397367, Uncargenin C. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/57397367. View Source
• [2] Duc Duy N, et al. Four New Pentacyclic Triterpene Glycosides Isolated from the Fruits of Cryptolepis buchananii R.Br. ex Roem. & Schult and Their Inhibition of NO Production in LPS-activated RAW264.7 Cells. Chem Biodivers. 2023;20(12):e202301683. View Source

Uncargenin C vs. Oleanolic Acid & Analogs

Uncargenin C occupies a unique position among oleanane triterpenoids due to a tripartite differentiation that prevents substitution by close analogs: (1) its 3β,6β,23-trihydroxy substitution pattern confers a higher oxidation state and predicted aqueous solubility superior to oleanolic acid and ursolic acid [1]; (2) its glycosylated derivatives demonstrate quantifiable NO production inhibition (IC50 18.79–37.57 μM) comparable to dexamethasone (IC50 14.05 μM) in RAW264.7 cells, establishing a baseline for semi-synthetic optimization [2]; and (3) it is the specific precursor for anti-leukemic intermediates—the parent compound itself lacks this activity, a feature that distinguishes it from directly cytotoxic triterpenoids and dictates a distinct procurement purpose as a synthetic building block [3].

Bioactive entity mismatch

Anti-leukemic activity resides in a synthetic intermediate, not Uncargenin C. Verify target compound identity to avoid negative assay results.

Hydroxylation state alters properties

Two additional hydroxyls (C-6β, C-23) vs. oleanolic acid may shift solubility, metabolic conjugation, and target engagement; direct substitution may not transfer outcomes.

Restricted sourcing complexity

Limited botanical distribution vs. ubiquitous oleanolic acid may affect lead time, cost, and natural product library representativeness.

• [1] Burns AS, Ryu C, et al. Chemical modification of oleanolic acid could pave the way to pharmaceutically relevant derivates. CeMM Research. 2020. View Source
• [2] Duc Duy N, et al. Four New Pentacyclic Triterpene Glycosides Isolated from the Fruits of Cryptolepis buchananii R.Br. ex Roem. & Schult and Their Inhibition of NO Production in LPS-activated RAW264.7 Cells. Chem Biodivers. 2023;20(12):e202301683. View Source
• [3] Burns AS, et al. Application of Relay C-H Oxidation Logic to Polyhydroxylated Oleanane Triterpenoids. Chem. 2020;6(5):1183-1195. View Source

Uncargenin C: Evidence vs. Structural Analogs

Anti-Leukemic Activity in Synthetic Intermediate Only

Uncargenin C exhibits a significantly higher oxidation state than oleanolic acid, a property that correlates with enhanced aqueous solubility and improved drug-likeness. Oleanolic acid suffers from poor solubility and bioavailability, limiting its clinical utility [1]. In contrast, Uncargenin C's trihydroxy substitution pattern (at C-3, C-6, and C-23) increases polarity and predicted solubility, positioning it as a more favorable scaffold for pharmaceutical derivatization [1].

Anti-Leukemic Activity

Head-to-head

Uncargenin C: No activity vs Synthetic intermediate: Active

Verify active entity before leukemia assay procurement

Cell lines and IC₅₀ not disclosed in available abstracts

Evidence Dimension	Oxidation State and Predicted Solubility
Target Compound Data	3β,6β,23-trihydroxyolean-12-en-28-oic acid; higher oxidation state
Comparator Or Baseline	Oleanolic acid (3β-hydroxyolean-12-en-28-oic acid); lower oxidation state
Quantified Difference	Qualitative: higher oxidation state correlates with improved solubility and bioavailability [1]
Conditions	Structural analysis and literature review

Why This Matters

For procurement in drug discovery, a scaffold with inherently better solubility reduces the need for extensive formulation modifications, potentially accelerating lead optimization.

• [1] Burns AS, Ryu C, et al. Chemical modification of oleanolic acid could pave the way to pharmaceutically relevant derivates. CeMM Research. 2020. View Source

Glycoside Derivatives: NO Inhibition in Macrophages

Uncargenin C glycosides, including uncargenin C 28-O-α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl ester and 3-O-β-D-glucopyranosyluncargenin C 28-O-α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl ester, demonstrated significant inhibition of nitric oxide (NO) production in LPS-activated RAW264.7 macrophages [1]. The IC50 values for these derivatives ranged from 18.79 μM to 37.57 μM, compared to the positive control dexamethasone, which exhibited an IC50 of 14.05 μM [1].

NO Inhibition (Glycoside)

Cross-study comparable

IC₅₀ 18.79–37.57 μM

Dexamethasone IC₅₀ 14.05 μM

Supports glycoside derivatization for NO pathway research

RAW264.7 macrophages, LPS-activated; MTT viability check

Evidence Dimension	NO Production Inhibition (IC50)
Target Compound Data	Uncargenin C glycoside derivatives: IC50 = 18.79–37.57 μM
Comparator Or Baseline	Dexamethasone (positive control): IC50 = 14.05 μM
Quantified Difference	Derivatives are 1.34x to 2.67x less potent than dexamethasone; range indicates potential for further optimization
Conditions	LPS-activated RAW264.7 murine macrophage cell line

Why This Matters

This quantitative data validates Uncargenin C as a viable aglycone for generating anti-inflammatory glycosides, providing a benchmark for semi-synthetic derivative development.

• [1] Duc Duy N, et al. Four New Pentacyclic Triterpene Glycosides Isolated from the Fruits of Cryptolepis buchananii R.Br. ex Roem. & Schult and Their Inhibition of NO Production in LPS-activated RAW264.7 Cells. Chem Biodivers. 2023;20(12):e202301683. View Source

C-6β/C-23 Hydroxylation: Solubility vs. Oleanolic Acid

Uncargenin C is a critical precursor in the total synthesis of polyhydroxylated oleanane triterpenoids. A synthetic intermediate derived from Uncargenin C during relay C-H oxidation exhibited anti-leukemic activity, whereas Uncargenin C itself is inactive [1]. This contrasts with directly active triterpenoids like oleanolic acid and ursolic acid, which possess intrinsic bioactivities .

Hydroxylation Pattern

Class-level inference

3β,6β,23-trihydroxy vs. 3β-hydroxy

Additional C-6β and C-23 hydroxyls

May alter solubility and formulation properties

Direct solubility comparison data not reported

Evidence Dimension	Anti-leukemic Activity
Target Compound Data	Uncargenin C: No direct anti-leukemic activity; synthetic intermediate: Active
Comparator Or Baseline	Oleanolic acid and ursolic acid: Direct anti-inflammatory and cytotoxic activities
Quantified Difference	Qualitative: Activity resides in derivative, not parent compound
Conditions	Total synthesis pathway and in vitro leukemia cell line assays

Why This Matters

This unique activity profile dictates procurement purpose: Uncargenin C is not a final therapeutic candidate but a building block for generating active synthetic intermediates, a differentiator for chemical biology and medicinal chemistry sourcing.

• [1] Burns AS, et al. Application of Relay C-H Oxidation Logic to Polyhydroxylated Oleanane Triterpenoids. Chem. 2020;6(5):1183-1195. View Source

Synthetic Benchmark for C–H Oxidation Methodology

The first total synthesis of Uncargenin C was achieved using relay C-H oxidation logic, utilizing the C-23 hydroxyl group as a handle for hydrogen-atom transfer to functionalize C-6 [1]. This synthetic route also enabled the synthesis of protobassic acid and other highly oxidized natural products, establishing a scalable pathway that circumvents the limitations of low-yield natural extraction [1].

C–H Oxidation Target

Class-level inference

Requires C-6β and C-23 stereoselective oxidations

Challenging relay C–H oxidation strategy

Stringent substrate for C–H functionalization methodology

Based on synthetic complexity, not biological assay

Evidence Dimension	Accessibility and Scalability
Target Compound Data	Total synthesis via relay C-H oxidation; scalable synthetic route established
Comparator Or Baseline	Natural extraction from Uncaria rhynchophylla (low yield)
Quantified Difference	Synthesis overcomes natural scarcity; exact yield not provided but route demonstrates feasibility
Conditions	Synthetic organic chemistry; C-H activation methodology

Why This Matters

Procurement of synthetic Uncargenin C offers a more reliable and scalable supply chain compared to botanical extraction, crucial for consistent research and potential scale-up.

• [1] Burns AS, et al. Application of Relay C-H Oxidation Logic to Polyhydroxylated Oleanane Triterpenoids. Chem. 2020;6(5):1183-1195. View Source

Uncargenin C: Research Application Scenarios

C–H Oxidation and Polyhydroxylation Benchmarking

Researchers developing anti-inflammatory agents can utilize Uncargenin C as an aglycone scaffold for glycosylation. Quantitative evidence demonstrates that its glycoside derivatives inhibit NO production in RAW264.7 cells with IC50 values ranging from 18.79 to 37.57 μM, establishing a clear baseline for structure-activity relationship (SAR) studies and further optimization [1].

Glycoside Libraries for Anti-Inflammatory Lead Discovery

Synthetic chemists requiring highly oxidized oleanane scaffolds can use Uncargenin C as a target or intermediate. The first total synthesis via relay C-H oxidation provides a validated pathway, and the compound serves as a precursor to anti-leukemic intermediates, distinguishing it from common triterpenoids like oleanolic acid [2].

Triterpenoid Hydroxylation Pattern SAR

For drug discovery programs facing solubility and bioavailability hurdles with traditional triterpenoids like oleanolic acid, Uncargenin C offers a structurally related but more oxidized scaffold with inherently improved predicted solubility, potentially reducing the need for extensive prodrug or formulation engineering [3].

Reference Standard for Quality Control of Uncaria-Derived Botanical Extracts

Analytical laboratories can employ high-purity Uncargenin C as a reference standard for the identification and quantification of this triterpenoid marker in Uncaria rhynchophylla and related species, supporting the standardization of herbal preparations and ensuring batch-to-batch consistency in natural product research .

Application

Selection Property

Validation Focus

C–H oxidation methodology studies

Polyhydroxylated oleanane scaffold

C-6β/C-23 regio- and stereoselectivity

Glycoside library for NO pathway research

C-28 carboxyl derivatization capacity

iNOS/NO inhibition in macrophage models

Hydroxylation gradient SAR

Incremental hydroxylation series

Physicochemical and metabolic profile correlation

• [1] Duc Duy N, et al. Four New Pentacyclic Triterpene Glycosides Isolated from the Fruits of Cryptolepis buchananii R.Br. ex Roem. & Schult and Their Inhibition of NO Production in LPS-activated RAW264.7 Cells. Chem Biodivers. 2023;20(12):e202301683. View Source
• [2] Burns AS, et al. Application of Relay C-H Oxidation Logic to Polyhydroxylated Oleanane Triterpenoids. Chem. 2020;6(5):1183-1195. View Source
• [3] Burns AS, Ryu C, et al. Chemical modification of oleanolic acid could pave the way to pharmaceutically relevant derivates. CeMM Research. 2020. View Source